Cas no 2137034-13-8 (Butanoic acid, 3-methyl-4-[[(phenylmethoxy)carbonyl]amino]-, (3R)-)

• Product Name: Butanoic acid, 3-methyl-4-[[(phenylmethoxy)carbonyl]amino]-, (3R)-
• CAS No: 2137034-13-8
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 5255521
• Update Time: 2025-10-24

Butanoic acid, 3-methyl-4-[[(phenylmethoxy)carbonyl]amino]-, (3R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-methyl-4-[[(phenylmethoxy)carbonyl]amino]-, (3R)-

• Inchi： 1S/C13H17NO4/c1-10(7-12(15)16)8-14-13(17)18-9-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3,(H,14,17)(H,15,16)/t10-/m1/s1
• InChI Key： WQIDIZICTXENKJ-SNVBAGLBSA-N
• SMILES： C(O)(=O)C[C@@H](C)CNC(OCC1=CC=CC=C1)=O

Additional information on Butanoic acid, 3-methyl-4-[[(phenylmethoxy)carbonyl]amino]-, (3R)-

Butanoic Acid, 3-Methyl-4-[[(Phenylmethoxy)Carbonyl]Amino]-, (3R)-: A Comprehensive Overview

Butanoic acid, 3-methyl-4-[[(phenylmethoxy)carbonyl]amino]-, (3R)- is a compound with the CAS number 2137034-13-8. This compound is a derivative of butanoic acid, featuring a methyl group at the 3-position and an [(phenylmethoxy)carbonyl]amino group at the 4-position. The (3R) designation indicates the stereochemistry at the chiral center, which is critical for its biological activity and pharmacological properties.

The structure of butanoic acid, 3-methyl-4-[[(phenylmethoxy)carbonyl]amino]-, (3R)- includes a four-carbon chain with a carboxylic acid group at one end and an amino group substituted with a phenylmethoxy carbonyl moiety at the other end. The phenylmethoxy group adds complexity to the molecule, potentially influencing its solubility, stability, and bioavailability. This compound is of interest in various fields, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of butanoic acid derivatives in drug development. For instance, research has shown that such compounds can act as inhibitors of certain enzymes or receptors, making them promising candidates for treating diseases such as cancer or neurodegenerative disorders. The presence of the phenylmethoxy group in 2137034-13-8 may enhance its ability to cross biological membranes, improving its bioavailability and efficacy.

In addition to its pharmacological applications, butanoic acid derivatives have been explored for their role in agricultural chemistry. For example, they can serve as precursors for herbicides or insecticides due to their ability to disrupt key biochemical pathways in pests and weeds. The stereochemistry of (3R)-butanoic acid derivative plays a significant role in determining its selectivity and potency in these applications.

The synthesis of butanoic acid, 3-methyl-4-[[(phenylmethoxy)carbonyl]amino]-, (3R)- involves multi-step organic reactions, including alkylation, acylation, and stereocontrol techniques to achieve the desired configuration at the chiral center. Advanced methods such as asymmetric catalysis have been employed to ensure high enantiomeric excess during synthesis.

From an analytical standpoint, modern techniques like NMR spectroscopy and mass spectrometry are essential for confirming the structure and purity of 2137034-13-8. These methods provide detailed insights into the molecular architecture and help in troubleshooting during synthesis.

Furthermore, computational chemistry tools have been utilized to predict the physicochemical properties of butanoic acid derivatives, including their solubility profiles and metabolic pathways. Such predictions are invaluable during the early stages of drug development when experimental data is limited.

In conclusion, butanoic acid, 3-methyl-4-[[(phenylmethoxy)carbonyl]amino]-, (3R)-, with CAS number 2137034-13-8, represents a versatile compound with diverse applications across multiple scientific domains. Its unique structure and stereochemistry make it a valuable asset in both research and industrial settings.